Cas no 1823638-09-0 (Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1))

• Product name: Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1)
• CAS No: 1823638-09-0
• MF: C₁₂H₂₄ClN
• MW: 217.77866268158
• MDL: MFCD30180628
• CID: 5241688
• PubChem ID: 122235475

Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1)

• MDL： MFCD30180628
• Inchi： 1S/C12H23N.ClH/c1-9-4-11(2)6-10(13)7-12(3,5-9)8-11;/h9-10H,4-8,13H2,1-3H3;1H
• InChI Key： HFTSORGBJRZXKC-UHFFFAOYSA-N
• SMILES： CC12CC(N)CC(CC(C)C1)(C)C2.Cl

Additional information on Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1)

Research Brief on Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) (CAS: 1823638-09-0)

The compound Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) (CAS: 1823638-09-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing Bicyclo[3.3.1]nonan-3-amine derivatives. The hydrochloride salt form (1:1) of this compound has been particularly noted for its improved solubility and stability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to confirm the structural integrity and purity of the synthesized compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) exhibits moderate inhibitory effects on specific enzyme targets implicated in neurodegenerative diseases. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

Moreover, the compound's unique bicyclic structure has sparked interest in its application as a chiral auxiliary or ligand in asymmetric synthesis. Recent publications have explored its utility in catalyzing enantioselective reactions, which could have broad implications for the synthesis of complex pharmaceutical molecules. The hydrochloride salt form has been particularly effective in these applications due to its enhanced reactivity and selectivity under mild reaction conditions.

Despite these promising developments, challenges remain in scaling up the synthesis of Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) for industrial applications. Current research is focused on optimizing synthetic routes to improve yield and reduce production costs. Additionally, comprehensive toxicological studies are needed to assess its safety profile before advancing to clinical trials.

In conclusion, Bicyclo[3.3.1]nonan-3-amine, 1,5,7-trimethyl-, hydrochloride (1:1) (CAS: 1823638-09-0) represents a versatile and promising compound with potential applications in both therapeutic development and synthetic chemistry. Continued research efforts are expected to further unlock its potential and address existing challenges in its utilization.